Cas no 946309-55-3 (1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946309-55-3
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5504061
• Update Time: 2025-07-20

1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-1,6-dihydro-N-(2-methoxyphenyl)-6-oxo-
• 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O3/c1-26-18-5-3-2-4-17(18)22-20(25)15-8-11-19(24)23(13-15)12-14-6-9-16(21)10-7-14/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： QCKHIWBDWYIOJD-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946309-55-3)

The compound 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946309-55-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core with a carboxamide moiety and substituted phenyl rings, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its structural similarity to bioactive molecules used in kinase inhibition and enzyme modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. This compound’s CAS No. 946309-55-3 is frequently searched in academic databases, reflecting its relevance in studies related to anti-inflammatory and anticancer agents. Its chlorophenyl and methoxyphenyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability—a key concern for researchers optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion).

The synthesis of 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and cyclization strategies. These methods align with the growing trend of green chemistry, as scientists seek eco-friendly protocols to reduce waste. The compound’s 6-oxo-1,6-dihydropyridine scaffold is particularly noteworthy, as it mimics natural product frameworks often explored for neuroprotective and metabolic disorder applications—areas gaining traction in 2024 due to rising global health challenges.

From an industrial perspective, CAS No. 946309-55-3 is cataloged by suppliers specializing in high-purity intermediates for drug development. Its carboxamide functionality allows for further derivatization, making it a versatile building block in combinatorial chemistry. This adaptability resonates with the pharmaceutical industry’s shift toward fragment-based drug design, a technique accelerating the discovery of novel therapeutics. Additionally, computational studies leveraging AI-driven molecular docking often include this compound to predict binding affinities, addressing the increasing intersection of cheminformatics and experimental research.

Safety and regulatory compliance are paramount when handling 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. While not classified as hazardous under standard guidelines, proper laboratory practices must be followed. The compound’s stability under various pH conditions is frequently investigated, as this data is vital for formulating oral dosage forms—a recurring theme in pharmaceutical forums. Furthermore, its spectroscopic characterization (e.g., NMR, HPLC) is well-documented, aiding quality control in GMP manufacturing.

In summary, 1-(4-chlorophenyl)methyl-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946309-55-3) exemplifies the innovation driving modern chemical research. Its multifaceted applications—from drug candidates to material precursors—coupled with its alignment with trends like sustainable synthesis and computational modeling, ensure its continued prominence in scientific literature and industrial pipelines alike.